N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]acetamide is an organic compound that belongs to the oxadiazole family. This compound has gained attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and material science.
Scientific Research Applications
Antibacterial and Anti-enzymatic Potential
A study by Nafeesa et al. (2017) focuses on the synthesis of N-substituted derivatives of 1,3,4-oxadiazole and acetamide, demonstrating their potential in antibacterial and anti-enzymatic applications. The compounds showed significant activity against various bacterial strains and moderate inhibition against the lipoxygenase (LOX) enzyme, indicating their relevance in the development of new antibacterial agents and enzyme inhibitors (Nafeesa et al., 2017).
Antihypertensive Activity
Research by Santilli and Morris (1979) highlights the synthesis of 3-arylsulfonylmethyl-1,2,4-oxadiazole-5-carboxylic acid derivatives, including a compound with a structure similar to the requested chemical. One of the derivatives showed antihypertensive activity in rats, suggesting the potential of these compounds in cardiovascular research (Santilli & Morris, 1979).
Antibacterial Potency of Acetamide Derivatives
Iqbal et al. (2017) conducted a study on acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores. They found that these compounds exhibited moderate antibacterial activity, particularly against Gram-negative bacterial strains. This research contributes to the development of new antibacterial agents (Iqbal et al., 2017).
Antibacterial and Enzyme Inhibition Properties
Siddiqui et al. (2014) synthesized N-substituted 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides and evaluated their antibacterial and enzyme inhibition properties. The study revealed that these compounds are effective anti-bacterial agents and moderate α-chymotrypsin enzyme inhibitors (Siddiqui et al., 2014).
Antibacterial Screening of N-Substituted Derivatives
Khalid et al. (2016) synthesized a range of N-substituted derivatives of 1,3,4-oxadiazole compounds and conducted antibacterial screening. The compounds exhibited moderate to significant antibacterial activity, showing their potential as antibacterial agents (Khalid et al., 2016).
Mechanism of Action
The indole nucleus has been found in many important synthetic drug molecules and binds with high affinity to multiple receptors, which is helpful in developing new useful derivatives . The sulfonamide analogs of indole, often referred to as sulfa medicines, have recently been produced and exhibit strong antimicrobial actions .
properties
IUPAC Name |
N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O4S/c1-7(15)12-11-14-13-10(18-11)8-4-3-5-9(6-8)19(2,16)17/h3-6H,1-2H3,(H,12,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRPXWSNAUVJLGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NN=C(O1)C2=CC(=CC=C2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.